Cas no 84953-72-0 (4-Hydroxy-5,6-dimethylpyridin-2(1H)-one)

• Product Name: 4-Hydroxy-5,6-dimethylpyridin-2(1H)-one
• CAS No: 84953-72-0
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD11113396
• CID: 989840
• PubChem ID: 54723556
• Update Time: 2024-10-26

4-Hydroxy-5,6-dimethylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-5,6-dimethyl-2(1H)-Pyridinone
• 2(1H)-Pyridinone,4-hydroxy-5,6-dimethyl-
• 4-hydroxy-5,6-dimethyl-1H-pyridin-2-one
• 4-HYDROXY-5,6-DIMETHYLPYRIDIN-2(1H)-ONE
• 2(1H)-Pyridinone, 4-hydroxy-5,6-dimethyl-
• 4-hydroxy-5,6-dimethyl-1,2-dihydropyridin-2-one
• AIBSWEOXEMSHAN-UHFFFAOYSA-N
• 5,6-Dimethyl-pyridin-2,4-diol
• 2,4-dihydroxy-5,6-dimethylpyridine
• FCH889458
• 4-hydroxy-5,6-dimethyl-2(1H)-pyridone
• AK127073
• AX8248864
• 4-Hydroxy-5,6-dimethyl-2(1H)-pyridinone (ACI)
• 4-Hydroxy-5,6-dimethyl-2(1H)pyridinone
• 5,6-Dimethylpyridine-2,4-diol
• SB52499
• SCHEMBL2570639
• DB-332331
• 84953-72-0
• AKOS006307197
• C76715
• SCHEMBL13403037
• AS-63969
• CS-0030216
• MFCD11113396
• DTXSID20716272
• 4-Hydroxy-5,6-dimethylpyridin-2(1H)-one

• MDL： MFCD11113396
• Inchi： 1S/C7H9NO2/c1-4-5(2)8-7(10)3-6(4)9/h3H,1-2H3,(H2,8,9,10)
• InChI Key： AIBSWEOXEMSHAN-UHFFFAOYSA-N
• SMILES： O=C1NC(C)=C(C)C(O)=C1

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: -0.1

4-Hydroxy-5,6-dimethylpyridin-2(1H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature